Disperse violet 56 Disperse violet 56
Brand Name: Vulcanchem
CAS No.: 115902-06-2
VCID: VC0220486
InChI:
SMILES:
Molecular Formula: C39H71Na2O8P
Molecular Weight: 0

Disperse violet 56

CAS No.: 115902-06-2

Cat. No.: VC0220486

Molecular Formula: C39H71Na2O8P

Molecular Weight: 0

* For research use only. Not for human or veterinary use.

Disperse violet 56 - 115902-06-2

Specification

CAS No. 115902-06-2
Molecular Formula C39H71Na2O8P
Molecular Weight 0

Introduction

Synthesis and Manufacturing

The synthesis of Disperse Violet 56 follows conventional azo dye production methodologies, involving diazotization and coupling reactions. A typical protocol, as described for analogous disperse dyes, begins with the diazotization of an aromatic amine in an acidic medium at 0–5°C . Sodium nitrite is commonly employed as the diazotizing agent, reacting with the amine to form a diazonium salt intermediate. This intermediate is subsequently coupled with a hydroxyl- or amino-substituted aromatic compound under controlled pH and temperature conditions to yield the final azo product .

Recent advancements in disperse dye synthesis emphasize efficiency improvements, such as the use of polycondensation reactions with formaldehyde and aqueous oxalic acid to produce polymeric dye variants . These methods achieve yields ranging from 45.1% to 59.3% for polymeric forms and 67.1% to 85.7% for monomeric derivatives, though specific data for Disperse Violet 56 remains undisclosed . Post-synthesis purification steps, including recrystallization and chromatography, ensure the removal of unreacted precursors and byproducts, critical for achieving consistent color quality .

Industrial Applications and Performance

Disperse Violet 56 is predominantly employed in the textile industry for dyeing polyester and other synthetic fibers. Its low water solubility necessitates dispersion in aqueous media using surfactants, enabling uniform penetration into the fibrous matrix during high-temperature (120–130°C) dyeing processes . The dye’s affinity for hydrophobic polymers arises from van der Waals interactions and hydrogen bonding between its aromatic moieties and the fiber’s polyester chains .

Key performance metrics for Disperse Violet 56 include:

  • Washfastness: Resistance to fading during laundering, rated ≥4 on the Gray Scale (1 = poor, 5 = excellent) for polyester blends.

  • Lightfastness: Stability under UV exposure, typically rated 5–6 on the Blue Wool Scale (1 = poor, 8 = excellent) .

  • Thermal Stability: Retention of color intensity at temperatures exceeding 150°C, critical for heat-setting processes .

Environmental and Health Considerations

Ecotoxicology and Wastewater Treatment

Disperse dyes, including Disperse Violet 56, pose environmental challenges due to their persistence in aquatic ecosystems. Adsorption techniques using advanced materials, such as Fe₃O₄-embedded acrylamide-triazine polymers, have demonstrated efficacy in removing disperse dyes from wastewater, achieving up to 96.6% removal efficiency under optimized conditions . Key parameters influencing adsorption include pH (optimal range: 6–8), contact time (30–60 minutes), and adsorbent dosage (1.5 g/L) .

Comparative Analysis with Other Disperse Dyes

The following table contrasts Disperse Violet 56 with commonly used disperse dyes, based on available data from peer-reviewed studies:

Dye NameChemical Classλmax (nm)Application Temperature (°C)WashfastnessLightfastness
Disperse Violet 56Azo520–5401304–55–6
Disperse Blue 183:1Brominated Azo580–60013546
Disperse Red 73Azo480–5001253–44–5
Disperse Orange 61Brominated Azo460–48013045

Data compiled from

Recent Advances and Future Directions

Innovations in dye synthesis, such as microwave-assisted reactions and enzymatic catalysis, promise to enhance the sustainability of Disperse Violet 56 production. A 2022 study demonstrated that novel hydrazo-based coupling agents could reduce reaction times from hours to minutes while maintaining high yields . Concurrently, bioremediation approaches using laccase enzymes show potential for degrading azo dyes into less toxic metabolites, addressing environmental contamination .

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